Cas no 86649-84-5 (Tyr-somatostatin-28)

• Product Name: Tyr-somatostatin-28
• CAS No: 86649-84-5
• MF: C₁₄₆H₂₁₆N₄₂O₄₁S₃
• MW: 3311.72906780243
• CID: 721091
• Update Time: 2025-10-18

Tyr-somatostatin-28 Chemical and Physical Properties

Names and Identifiers

• Tyr-somatostatin-28
• TYR-SER-ALA-ASN-SER-ASN-PRO-ALA-MET-ALA-PRO-ARG-GLU-ARG-LYS-ALA-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS
• Tyr-Somatostatin-?28
• 1,2-Dithia-5,8,11,14,17,20,23,26,29,32,35-undecaazacyclooctatriacontane, cyclic peptide deriv. (ZCI)

• Inchi： 1S/C146H216N42O41S3/c1-74(117(201)161-68-113(198)166-106-72-231-232-73-107(144(228)229)184-136(220)105(71-191)183-141(225)116(79(6)193)186-133(217)98(62-82-33-15-10-16-34-82)179-140(224)115(78(5)192)185-127(211)91(39-21-24-53-149)170-130(214)99(63-84-67-160-88-36-18-17-35-86(84)88)177-129(213)97(61-81-31-13-9-14-32-81)175-128(212)96(60-80-29-11-8-12-30-80)176-131(215)101(65-111(152)196)178-125(209)90(171-137(106)221)38-20-23-52-148)162-121(205)89(37-19-22-51-147)168-123(207)92(40-25-54-158-145(154)155)169-126(210)94(48-49-114(199)200)172-124(208)93(41-26-55-159-146(156)157)173-139(223)109-43-27-56-187(109)142(226)77(4)165-122(206)95(50-58-230-7)167-118(202)76(3)164-138(222)108-42-28-57-188(108)143(227)102(66-112(153)197)180-135(219)104(70-190)182-132(216)100(64-110(151)195)174-119(203)75(2)163-134(218)103(69-189)181-120(204)87(150)59-83-44-46-85(194)47-45-83/h8-18,29-36,44-47,67,74-79,87,89-109,115-116,160,189-194H,19-28,37-43,48-66,68-73,147-150H2,1-7H3,(H2,151,195)(H2,152,196)(H2,153,197)(H,161,201)(H,162,205)(H,163,218)(H,164,222)(H,165,206)(H,166,198)(H,167,202)(H,168,207)(H,169,210)(H,170,214)(H,171,221)(H,172,208)(H,173,223)(H,174,203)(H,175,212)(H,176,215)(H,177,213)(H,178,209)(H,179,224)(H,180,219)(H,181,204)(H,182,216)(H,183,225)(H,184,220)(H,185,211)(H,186,217)(H,199,200)(H,228,229)(H4,154,155,158)(H4,156,157,159)/t74-,75-,76-,77-,78+,79+,87-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,115-,116-/m0/s1
• InChI Key： ZIWSGMLADZIGQA-ZXIKQHSJSA-N
• SMILES： C([C@H]1C(=O)N[C@@H](CCCCN)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)O)CSSC[C@H](NC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCCNC(N)=N)NC([C@@H]2CCCN2C(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](C)NC([C@@H]2CCCN2C(=O)[C@H](CC(=O)N)NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC2C=CC(O)=CC=2)=O)=O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 3309.53000

Experimental Properties

• PSA: 1442.04000
• LogP: 1.02770

Tyr-somatostatin-28 Security Information

• WGK Germany：3

Additional information on Tyr-somatostatin-28

Research Briefing on Tyr-somatostatin-28 (CAS: 86649-84-5) in Chemical Biology and Medicine

Tyr-somatostatin-28 (CAS: 86649-84-5) is a biologically active peptide derivative of somatostatin-28, a naturally occurring hormone that regulates endocrine and exocrine functions. Recent studies have highlighted its potential therapeutic applications in oncology, neuroendocrinology, and metabolic disorders. This briefing synthesizes the latest research findings on Tyr-somatostatin-28, focusing on its molecular mechanisms, pharmacological properties, and clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of Tyr-somatostatin-28 to enhance its stability and receptor binding affinity. The researchers utilized solid-phase peptide synthesis (SPPS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound (86649-84-5), demonstrating improved resistance to enzymatic degradation compared to the native somatostatin-28. These findings suggest that Tyr-somatostatin-28 could serve as a promising scaffold for developing long-acting somatostatin analogs.

In the context of cancer therapeutics, a preclinical study in Molecular Cancer Therapeutics (2024) investigated the anti-proliferative effects of Tyr-somatostatin-28 on neuroendocrine tumors (NETs). The peptide exhibited selective agonism at somatostatin receptor subtypes 2 and 5 (SSTR2/SSTR5), leading to significant tumor growth inhibition in xenograft models. Notably, the study reported a synergistic effect when combined with everolimus, suggesting a potential combination therapy strategy for advanced NETs.

Emerging research has also explored the diagnostic applications of Tyr-somatostatin-28. A recent Theranostics paper (2024) described the development of a gallium-68-labeled Tyr-somatostatin-28 analog for positron emission tomography (PET) imaging of SSTR-expressing tumors. The tracer demonstrated high tumor-to-background ratios in pancreatic neuroendocrine tumors, outperforming conventional octreotide-based imaging agents in early-phase clinical trials.

From a metabolic perspective, a 2024 Nature Communications study revealed novel insights into the role of Tyr-somatostatin-28 in glucose homeostasis. Using transgenic mouse models, researchers demonstrated that peripheral administration of Tyr-somatostatin-28 enhanced insulin sensitivity through modulation of hepatic gluconeogenesis, independent of its effects on growth hormone secretion. This discovery opens new avenues for targeting metabolic syndrome and type 2 diabetes.

Despite these promising developments, challenges remain in the clinical translation of Tyr-somatostatin-28. Pharmacokinetic studies indicate rapid renal clearance of the peptide, necessitating further structural optimization or delivery system development. Additionally, the precise signaling mechanisms downstream of SSTR activation by Tyr-somatostatin-28 require elucidation to fully exploit its therapeutic potential.

In conclusion, recent advances in Tyr-somatostatin-28 research (86649-84-5) demonstrate its multifaceted applications in medicine, ranging from cancer therapeutics to metabolic regulation. Ongoing structure-activity relationship studies and clinical investigations continue to refine our understanding of this peptide's pharmacological profile, positioning it as a valuable tool for both therapeutic and diagnostic purposes in precision medicine.